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Compound of Interest

Compound Name: 3,5-Dichloropicolinaldehyde

Cat. No.: B1322331

3,5-Dichloropicolinaldehyde is a halogenated aromatic aldehyde, a class of compounds
frequently utilized as intermediates in the synthesis of pharmaceuticals and agrochemicals. The
presence of a reactive aldehyde group, a pyridine ring, and chlorine substituents imparts
specific chemical properties and a distinct toxicological profile that necessitates rigorous safety
protocols. This guide provides a comprehensive framework for researchers and drug
development professionals to manage this compound safely, ensuring both personal safety and
experimental integrity. The causality behind these protocols is rooted in mitigating the primary
risks associated with this chemical class: acute toxicity upon inhalation, severe irritation to the
skin and eyes, and potential for allergic reactions.[1][2]

Section 1: Compound Identification and GHS Hazard
Classification

A thorough understanding of the compound's physical properties and established hazard
classifications is the foundation of a robust safety plan. While specific toxicological data for 3,5-
Dichloropicolinaldehyde may be limited, data from structurally similar compounds, such as
other chlorinated aldehydes and pyridine carboxaldehydes, provide a reliable basis for
assessing its hazards.

Table 1: Physical & Chemical Properties (Note: Properties are based on closely related
compounds such as 3,5-Dichlorophenol and may vary for 3,5-Dichloropicolinaldehyde.)
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Property Value Source
Molecular Formula C6H3CI2NO N/A
Molecular Weight 176.00 g/mol N/A

Expected to be a solid (prisms
Appearance

[3]

or crystals)
Melting Point 64 -68 °C/147.2-154.4 °F [4]
Boiling Point 233 °C/451.4 °F [3][4]
Solubility Poor solubility in water [3]

Table 2: Globally Harmonized System (GHS) Hazard Classification (This classification is

synthesized from data sheets of analogous compounds and represents the expected hazard

profile.)
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Hazard . .
Hazard Class Category Signal Word Pictogram
Statement
Acute Toxicity, H330: Fatal if
] Category 2 ) Danger
Inhalation inhaled.[1]
Acute Toxicity, H302: Harmful if )
Category 4 Warning |
Oral swallowed.[1]
Skin
] o H315: Causes )
Corrosion/Irritatio  Category 2 o Warning |
skin irritation.[2]
n
) H319: Causes
Serious Eye ) )
o Category 2A serious eye Warning |
Damage/Irritation o
irritation.[1][2]
i H317: May
Skin ) )
o Category 1 cause an allergic ~ Warning |
Sensitization ) ]
skin reaction.[1]
Hazardous to the H411: Toxic to
Aquatic aquatic life with )
i Category 2 ) Warning @
Environment, long lasting
Chronic effects.

Section 2: Exposure Control and Personal
Protective Equipment (PPE)

The hierarchy of controls dictates that engineering solutions are the primary defense against
chemical exposure, supplemented by administrative controls and, finally, Personal Protective
Equipment (PPE).

Engineering Controls: The Primary Barrier

The high acute inhalation toxicity associated with this class of compounds makes the use of
certified engineering controls non-negotiable.[1]
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e Chemical Fume Hood: All handling of 3,5-Dichloropicolinaldehyde, including weighing,
transfers, and reaction setup, must be performed inside a properly functioning chemical fume
hood. This is critical to prevent the inhalation of fine dust particles or vapors, which could be
fatal.[1][5]

o Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are
diluted and removed.[1]

o Safety Stations: A safety shower and eyewash station must be readily accessible and tested
regularly.[6]

Personal Protective Equipment (PPE): The Last Line of
Defense

PPE selection must be based on a thorough risk assessment of the specific tasks being
performed.[7] The equipment listed below represents the minimum standard for handling this
compound.

Table 3: PPE Selection Guide
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Task Respiratory EyelFace Hand Body

as
Protection Protection Protection Protection
NIOSH-approved Chemical-

respirator (e.g.,

resistant gloves

Weighing/Transf N95 for dusts, or ~ Chemical safety (Nitrile or Lab coat, closed-
er of Solids half-mask with goggles Neoprene toe shoes
appropriate recommended)
cartridges) [8]
Air-purifyin
p_ fy g- ) Chemical- Chemical-
) respirator with Chemical safety ) ,
Handling ) resistant gloves resistant apron
] organic vapor goggles and face o
Solutions ) ) ) (Nitrile or over a lab coat,
cartridges if not shield[8]
) Neoprene) closed-toe shoes
in a fume hood
Self-Contained ) Fully
) ] Chemical safety Heavy-duty ]
Large Spills / Breathing i encapsulating
goggles and face  chemical- )
Emergency Apparatus ) ) chemical-
shield resistant gloves . ]
(SCBA) resistant suit[7]

o Causality of PPE Choices:

o Respiratory Protection: An N95 or higher-rated respirator is required for handling solids to

prevent inhalation of fine, potentially lethal dust particles.[1][3]

o Eye Protection: Chemical safety goggles provide a seal around the eyes to protect against

dust and splashes. A face shield is added when there is a significant splash risk.[8]

o Hand Protection: Nitrile or neoprene gloves provide a suitable barrier against chlorinated

organic compounds. Gloves must be inspected before use and changed immediately if

contamination is suspected.[2][8]

o Body Protection: A lab coat protects against incidental contact. A chemical-resistant apron

IS necessary for larger-scale work to prevent saturation of clothing.[8]
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Section 3: Standard Operating Protocol for Safe
Handling

This protocol provides a self-validating system for the routine laboratory handling of solid 3,5-

Dichloropicolinaldehyde.

Pre-Handling Checklist

Confirm the chemical fume hood is operational (check airflow monitor).

Verify that a safety shower and eyewash station are unobstructed and within a 10-second
travel distance.[6]

Don all required PPE as specified in Table 3 for "Weighing/Transfer of Solids."

Prepare all necessary equipment (spatulas, weigh boats, glassware) and place them inside
the fume hood to minimize movement in and out of the containment area.

Designate a specific waste container for 3,5-Dichloropicolinaldehyde waste.

Step-by-Step Handling Procedure

Place the stock container of 3,5-Dichloropicolinaldehyde in the fume hood.
Slowly and carefully open the container to avoid generating airborne dust.

Using a clean spatula, carefully transfer the desired amount of solid to a weigh boat on a
tared balance. Perform this action deep within the fume hood to ensure capture of any dust.

If transferring to a reaction vessel, do so carefully to prevent dust from puffing up. A powder
funnel can aid in this process.

Once the transfer is complete, securely close the stock container.

Wipe the spatula and any contaminated surfaces within the fume hood with a solvent-
dampened cloth (e.g., isopropanol) to decontaminate them. Dispose of the cloth in the
designated solid waste container.
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Post-Handling Procedures

o Decontaminate the work area within the fume hood.

» Carefully remove PPE, avoiding self-contamination. Remove gloves last, using the proper
technique to turn them inside out.

o Dispose of all contaminated disposable materials (gloves, weigh boats, wipes) in the
designated, sealed hazardous waste container.

» Wash hands and face thoroughly with soap and water after exiting the laboratory.[2]

Section 4: Storage and Incompatibility

Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous
reactions.

o Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.
[6] Some related compounds recommend storage at +4°C.[5] The storage area should be
segregated from incompatible materials.

e Incompatible Materials: Keep away from strong oxidizing agents, as they can lead to
vigorous or explosive reactions.[5]

» Container Integrity: Regularly inspect containers for leaks or damage.[9]

Section 5: Emergency Procedures

Immediate and correct response to an emergency can significantly mitigate harm.

Emergency Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Introduction: Understanding the Hazard Profile of
Chlorinated Pyridine Aldehydes]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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